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Compound Name: 3-Ethylbenzonitrile

Cat. No.: B1329685 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Ethylbenzonitrile (CAS No. 34136-57-7), a key intermediate in the synthesis of various

pharmaceuticals and agrochemicals. The data presented herein, including Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), offers critical insights for

researchers, scientists, and professionals in drug development and materials science.

Summary of Spectroscopic Data
The following tables summarize the key quantitative data obtained from the spectroscopic

analysis of 3-Ethylbenzonitrile.

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)
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Chemical Shift
(δ) ppm

Multiplicity Integration
Coupling
Constant (J)
Hz

Assignment

7.48 - 7.40 m 2H - Ar-H

7.35 t 1H 7.6 Ar-H

7.27 d 1H 7.6 Ar-H

2.70 q 2H 7.6 -CH₂-

1.25 t 3H 7.6 -CH₃

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)
Chemical Shift (δ) ppm Assignment

146.5 Ar-C

132.5 Ar-C

131.0 Ar-C

129.2 Ar-C

129.0 Ar-C

118.8 -C≡N

112.5 Ar-C

29.2 -CH₂-

15.2 -CH₃

Table 3: Infrared (IR) Spectroscopy Data
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Wavenumber (cm⁻¹) Interpretation

2228 C≡N stretch

2971, 2935, 2876 C-H stretch (alkyl)

3068 C-H stretch (aromatic)

1606, 1583 C=C stretch (aromatic)

Table 4: Mass Spectrometry (MS) Data
m/z Interpretation

131 [M]⁺ (Molecular Ion)

116 [M-CH₃]⁺

Experimental Protocols
The acquisition of the presented spectroscopic data followed standard laboratory procedures.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were recorded on

a 400 MHz spectrometer. The solvent used was chloroform-d (CDCl₃), and chemical shifts are

reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy: The IR spectrum was obtained using a Fourier-transform infrared

(FTIR) spectrometer. The sample was analyzed as a neat liquid film.

Mass Spectrometry (MS): Mass spectral data was acquired using an electron ionization (EI)

mass spectrometer. The data is presented as a mass-to-charge ratio (m/z).

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for obtaining and analyzing the

spectroscopic data of a chemical compound like 3-Ethylbenzonitrile.
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General Workflow for Spectroscopic Analysis

Sample Preparation

Data Acquisition

Data Analysis & Interpretation

3-Ethylbenzonitrile Sample

NMR Spectrometer IR Spectrometer Mass Spectrometer

NMR Spectra (1H, 13C) IR Spectrum Mass Spectrum

Structural Elucidation

Click to download full resolution via product page

Caption: A diagram illustrating the workflow from sample preparation to spectroscopic data

acquisition and structural elucidation.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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